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Compound of Interest

Compound Name: PF-05661014

Cat. No.: B15585590

For Researchers, Scientists, and Drug Development Professionals

Introduction

PF-05661014 is a potent and selective inhibitor of the voltage-gated sodium channel Nav1.3,
with a reported IC50 of 0.26 uM.[1][2] It demonstrates significantly less activity towards other
sodium channel subtypes, such as Nav1.7 (IC50 > 10 uM).[1][2] The mechanism of action for
PF-05661014 involves the stabilization of the inactivated state of the Nav1.3 channel by
interacting with the voltage-sensing domain (VSD) of domain 4 (D4).[3][4][5][6][7][8] This
selectivity and mechanism make PF-05661014 a valuable research tool for studying the
physiological and pathological roles of Nav1.3.

These application notes provide detailed protocols for the preparation of stock solutions of PF-
05661014 to ensure accurate and reproducible experimental results.

Physicochemical and Biological Properties

A summary of the key properties of PF-05661014 is presented in the table below for easy
reference.
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Property Value Reference
CAS Number 2153474-85-0 [1]
Molecular Formula C17H16N403S2 [1]
Molecular Weight 388.46 g/mol [1]
Appearance Solid Powder [1]

Biological Target

Voltage-gated sodium channel
Navl.3

[1]2]

IC50 (Nav1.3)

0.26 UM

[1](2]

IC50 (Nav1.7)

>10 uM

[1](2]

Solubility

10 mM in DMSO

[1](2]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of PF-05661014 in dimethyl

sulfoxide (DMSO).

Materials:

Vortex mixer

Procedure:

PF-05661014 powder

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile pipette tips

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
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e Equilibrate PF-05661014: Allow the vial of PF-05661014 powder to equilibrate to room
temperature before opening to prevent condensation of moisture.

» Weighing: Accurately weigh the desired amount of PF-05661014 powder using a calibrated
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out
0.38846 mg of PF-05661014.

o Calculation:
» Desired Molarity (M) = 10 mM = 0.01 mol/L
» Molecular Weight (MW) = 388.46 g/mol
» Desired Volume (V) =1 mL =0.001 L

» Mass (g) =M x MW x V = 0.01 mol/L x 388.46 g/mol x 0.001 L = 0.00038846 g =
0.38846 mg

» Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed PF-05661014
powder. For the example above, add 1 mL of DMSO.

e Mixing: Vortex the solution until the PF-05661014 is completely dissolved. Gentle warming in
a water bath (not exceeding 37°C) may be used to aid dissolution if necessary, but ensure
the vial is tightly capped.

o Storage: Store the 10 mM stock solution in a tightly sealed amber glass vial or a
microcentrifuge tube protected from light.

Storage and Handling

Proper storage is crucial to maintain the stability and activity of the PF-05661014 stock
solution.
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Storage Condition Duration
In Solvent (-80°C) 6 Months
In Solvent (-20°C) 1 Month
Solid Powder (-20°C) 1 Year
Solid Powder (4°C) 6 Months

Note: For long-term storage, it is recommended to aliquot the stock solution into smaller, single-
use volumes to avoid repeated freeze-thaw cycles.

Visualizations
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for PF-05661014 stock solution preparation.

Simplified Signhaling Pathway of PF-05661014 Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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